1-(2-Chlorophenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid

Specification

• CAS No.: 1264047-52-0
• Molecular Formula: C13H13ClN2O4
• Molecular Weight: 296.70 g/mol
• IUPAC Name: 2-(2-chlorophenyl)-5-ethoxycarbonyl-3,4-dihydropyrazole-3-carboxylic acid
• Standard InChI: InChI=1S/C13H13ClN2O4/c1-2-20-13(19)9-7-11(12(17)18)16(15-9)10-6-4-3-5-8(10)14/h3-6,11H,2,7H2,1H3,(H,17,18)
• Standard InChI Key: ZJVWMIYLOIFWTK-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=NN(C(C1)C(=O)O)C2=CC=CC=C2Cl
• Canonical SMILES: CCOC(=O)C1=NN(C(C1)C(=O)O)C2=CC=CC=C2Cl

Introduction

1-(2-Chlorophenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid is a heterocyclic compound belonging to the pyrazole family. It features a pyrazole ring substituted with an ethoxycarbonyl group and a carboxylic acid functionality, along with a 2-chlorophenyl group. This compound is of interest due to its potential pharmacological activities, which are common among pyrazole derivatives.

Synthesis Methods

The synthesis of pyrazole derivatives typically involves several steps, including condensation reactions and cyclization processes. For compounds like 1-(2-Chlorophenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid, synthesis might involve:

• Starting Materials: Common starting materials include hydrazine derivatives and appropriate aldehydes or ketones.

• Reaction Conditions: Conditions often involve heating in the presence of a catalyst or base to facilitate cyclization.

Biological Activities

Pyrazole derivatives are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and antioxidant effects. While specific biological activities of 1-(2-Chlorophenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid are not well-documented, related compounds have shown promising results in these areas.

Potential Applications

Given the pharmacological potential of pyrazole derivatives, 1-(2-Chlorophenyl)-3-(ethoxycarbonyl)-4,5-dihydro-1H-pyrazole-5-carboxylic acid could have applications in drug development, particularly in areas where related compounds have shown efficacy.